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Compound of Interest

Compound Name: VU0360172

CAS No.: 1310012-12-4

Cat. No.: B611732

Get Quote

Introduction: The Operational Imperative
VU0360172 is a highly potent, selective positive allosteric modulator (PAM) of the metabotropic

glutamate receptor subtype 5 (mGluR5).[1][2] With an EC50 of approximately 16 nM, this

compound exerts significant physiological effects at nanomolar concentrations.[1][2]

Why Proper Disposal Matters: Unlike inert reagents, VU0360172 is a pharmacophore designed

to traverse biological membranes and modulate CNS signaling. Improper disposal (e.g., drain

pouring) presents two critical risks:

Bioaccumulation: Its lipophilic nature (predicted LogP ~3-4) suggests potential for

bioaccumulation in aquatic life.

Unintended Signaling: Introduction into water systems can affect non-target organisms

possessing glutamatergic systems.

This guide provides a self-validating workflow for the containment and disposal of VU0360172,

ensuring scientific integrity and regulatory compliance (RCRA/EPA).
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Part 1: Chemical Identity & Hazard Assessment
Before handling waste, verify the material identity.[3] Treat all uncharacterized research

compounds as toxic until proven otherwise.

Parameter Specification Operational Implication

Compound Name VU0360172
Primary identifier for waste

tags.

CAS Number
1161205-04-4 (Free

base)1309976-62-2 (HCl salt)

Required for precise inventory

tracking and EHS manifest.

Molecular Formula C18H15FN2O
Organic waste stream (High

BTU).

Solubility DMSO (~50 mM), Ethanol

Do not use aqueous spill kits

for dry powder; use organic

absorbents for solutions.

Hazard Class GHS: Warning (Acute Tox. 4)
Handle with nitrile gloves, lab

coat, and safety glasses.

Reactivity
Stable; incompatible with

strong oxidizers.

Segregation: Do not store

waste with nitric acid or

peroxides.

Part 2: Immediate Containment & Spill Response
Accidents happen. The goal of a spill response is to prevent aerosolization (for solids) or

spread (for liquids).

Protocol: Dry Powder Spill (Standard Scenario)
Isolate: Evacuate the immediate area of non-essential personnel.

PPE: Don double nitrile gloves and an N95 or P100 respirator to prevent inhalation of the

PAM.
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Contain: Cover the powder gently with a damp paper towel (dampened with water or

ethanol) to prevent dust generation. Do not dry sweep.

Cleanup: Scoop the damp material into a wide-mouth hazardous waste jar.

Decontaminate: Wipe the surface with 70% Ethanol. Dispose of wipes in the same solid

waste container.

Protocol: Liquid Solution Spill (DMSO/Ethanol)
Absorb: Use an inert absorbent (vermiculite or polypropylene pads).

Collect: Place saturated absorbent into a sealed bag or bucket.

Label: Mark as "Debris contaminated with VU0360172 in DMSO."

Visualization: Spill Response Logic
Caption: Decision logic for immediate containment of VU0360172 spills based on physical

state.
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Part 3: The Disposal Workflow
This protocol ensures that VU0360172 is routed to the correct waste stream, preventing

regulatory violations and environmental harm.

Core Directive: Zero Drain Disposal

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b611732/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-and-handling-of-vu0360172
https://www.benchchem.com/product/b611732/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-vu0360172
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Never dispose of VU0360172 solutions down the sink. Even trace amounts in rinse water can

contribute to pharmaceutical pollution.

Waste Stream Segregation[4][5]
Stream A: Solid Waste (Dry)

Contents: Pure powder, contaminated weighing boats, gloves, paper towels.

Container: Clear, wide-mouth HDPE or Glass jar.

Labeling: "Hazardous Waste - Solid. Contains: VU0360172 (Toxic)."

Stream B: Liquid Waste (Organic)
Contents: Stock solutions in DMSO or Ethanol, HPLC effluent.

Container: Amber glass bottle or solvent-safe carboy.

Compatibility: Ensure the container is rated for organic solvents.

Labeling: "Hazardous Waste - Organic Solvent. Contains: DMSO, Ethanol, VU0360172."

Stream C: Aqueous Waste (Trace)
Contents: Cell culture media containing nM concentrations of VU0360172.

Protocol: Do not bleach (unless required for biosafety). Bleach can react with organic

amines. Collect in "Aqueous Hazardous Waste" carboys.

Visualization: Waste Decision Tree
Caption: Routing workflow for VU0360172 waste streams to ensure EPA/RCRA compliance.
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Part 4: Regulatory Compliance & Documentation
To maintain "Trustworthiness" and "Authoritative Grounding," your lab must document the

waste lifecycle.

Labeling (The 90-Day Rule)
Under RCRA (40 CFR 262.11), you must characterize your waste.

Label immediately: The moment the first drop enters the container.

No Abbreviations: Write "Dimethyl Sulfoxide" not "DMSO"; "VU0360172" not "Drug".

Hazard Checkboxes: Check "Toxic" and "Irritant" on your institution's waste tag.

Storage
Satellite Accumulation Area (SAA): Store waste at or near the point of generation (e.g.,

inside the fume hood or a designated cabinet).[4]

Secondary Containment: Place liquid waste bottles in a polyethylene tray capable of holding

110% of the volume of the largest container.

Final Disposal
Contact your institution's EHS (Environmental Health & Safety) department for pickup.[5][4]

The ultimate fate of VU0360172 waste is High-Temperature Incineration. This ensures the
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complete thermal destruction of the pharmacophore, preventing environmental release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Contact our Ph.D. Support Team for a compatibility check
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